molecular formula C9H10N2O B8615051 2-(2-Hydroxypropan-2-yl)isonicotinonitrile

2-(2-Hydroxypropan-2-yl)isonicotinonitrile

Cat. No.: B8615051
M. Wt: 162.19 g/mol
InChI Key: VKEAAMWBALFGPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Hydroxypropan-2-yl)isonicotinonitrile is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10N2O

Molecular Weight

162.19 g/mol

IUPAC Name

2-(2-hydroxypropan-2-yl)pyridine-4-carbonitrile

InChI

InChI=1S/C9H10N2O/c1-9(2,12)8-5-7(6-10)3-4-11-8/h3-5,12H,1-2H3

InChI Key

VKEAAMWBALFGPT-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=NC=CC(=C1)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-acetylisonicotinonitrile (67.1 g, 0.457 mol) in tetrahydrofuran (2400 mL) was added dropwise a solution of methylmagnesium bromide (3.0 M, 167.6 mL, 0.503 mol) in toluene/tetrahydrofuran mixture (3:1) at −40° C. over a period of 2.5 h. The reaction mixture was stirred at −40° C. for another 2 h. A saturated aqueous solution of ammonium chloride (50 mL) was added. The resulting mixture was warmed to room temperature and another 400 mL of a saturated aqueous solution of ammonium chloride was added. The layers were separated and the aqueous layer was extracted with dichloromethane (400 mL×2). The combined organics were dried over sodium carbonate and sodium sulfate and concentrated. The residue was purified via flash chromatography (ethyl acetate/petroleum ether 1:20, 0.3% triethylamine) to afford 2-(2-hydroxypropan-2-yl)isonicotinonitrile (33.0 g, 44.3%).
Quantity
67.1 g
Type
reactant
Reaction Step One
Quantity
167.6 mL
Type
reactant
Reaction Step One
Quantity
2400 mL
Type
solvent
Reaction Step One
Name
toluene tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
[Compound]
Name
saturated aqueous solution
Quantity
400 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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